2-(2-bromophenyl)-2,3-dihydro-1H-perimidine
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Overview
Description
2-(2-bromophenyl)-2,3-dihydro-1H-perimidine is a member of naphthalenes.
Scientific Research Applications
Enzyme Inhibition Studies :
- Perimidine derivatives have shown promise in inhibiting acetylcholinesterase (AChE), an enzyme relevant in neurological diseases (Alam & Lee, 2016).
Biological Activity Against Bacteria :
- Some derivatives of 2,3-dihydro-1H-perimidine have been found to exhibit bactericidal effects against Escherichia coli (Salih & Azeez, 2014).
Chemical Synthesis and Modification :
- New methods have been developed for synthesizing highly fused perimidine derivatives, including those with a 2-bromophenyl group (Tokimizu et al., 2011).
- Efficient synthesis methods have been reported for creating a variety of substituted 2-aryl-2,3-dihydro-1H-perimidines (Belmonte et al., 2010).
Molecular Stability and Reactivity Analysis :
- Studies using density functional theory have analyzed the reactivity and molecular stability of substituted 2,3-dihydro-1H-perimidines, finding potential therapeutic applications (Tiéba et al., 2021).
Photophysical Properties :
- Research into the photochemical properties of certain perimidine derivatives has been conducted, revealing potential applications in light-sensitive materials (Chen, Wei, & Yang, 2013).
Metal Complexation and Coordination Chemistry :
- Perimidine derivatives have been studied for their ability to coordinate with metals like ruthenium, showing potential in catalysis and metal complexation (Cucciolito et al., 2013).
Fluorescent and Colorimetric Sensing :
- Some perimidine-based compounds have been developed as chemosensors for detecting metal ions like copper in aqueous solutions (Roy, Chakraborty, & Ghosh, 2017).
Corrosion Inhibition :
- Perimidine derivatives have been studied for their effectiveness as corrosion inhibitors for mild steel in acidic media, showing significant protective capabilities (He, Mao, Ma, & Tang, 2018).
Properties
Molecular Formula |
C17H13BrN2 |
---|---|
Molecular Weight |
325.2 g/mol |
IUPAC Name |
2-(2-bromophenyl)-2,3-dihydro-1H-perimidine |
InChI |
InChI=1S/C17H13BrN2/c18-13-8-2-1-7-12(13)17-19-14-9-3-5-11-6-4-10-15(20-17)16(11)14/h1-10,17,19-20H |
InChI Key |
JENNJSGVTKUMQP-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C2NC3=CC=CC4=C3C(=CC=C4)N2)Br |
Canonical SMILES |
C1=CC=C(C(=C1)C2NC3=CC=CC4=C3C(=CC=C4)N2)Br |
solubility |
2.8 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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